Cas no 1805191-89-2 (1-Bromo-5-fluoro-2-iodo-4-nitrobenzene)

• Product Name: 1-Bromo-5-fluoro-2-iodo-4-nitrobenzene
• CAS No: 1805191-89-2
• MF: C₆H₂BrFINO₂
• MW: 345.892456531525
• CID: 4971196
• Update Time: 2025-05-20

1-Bromo-5-fluoro-2-iodo-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-5-fluoro-2-iodo-4-nitrobenzene

• Inchi： 1S/C6H2BrFINO2/c7-3-1-4(8)6(10(11)12)2-5(3)9/h1-2H
• InChI Key： RIOYQCIFMUQHDV-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(=C1)[N+](=O)[O-])F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 189
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8

Additional information on 1-Bromo-5-fluoro-2-iodo-4-nitrobenzene

1-Bromo-5-Fluoro-2-Iodo-4-Nitrobenzene: A Comprehensive Overview

1-Bromo-5-fluoro-2-iodo-4-nitrobenzene, with the CAS number 1805191-89-2, is a highly substituted aromatic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique substitution pattern, featuring bromine, fluorine, iodine, and nitro groups attached to a benzene ring. The presence of these diverse functional groups makes it a versatile building block for various chemical transformations and applications.

The synthesis of 1-bromo-5-fluoro-2-iodo-4-nitrobenzene typically involves a multi-step process, often starting from bromobenzene or other aromatic precursors. The introduction of the nitro group is a critical step, as it significantly influences the electronic properties of the molecule. Recent studies have explored the use of electrophilic substitution reactions under controlled conditions to achieve high yields and purity. The incorporation of halogens (bromine and iodine) further enhances the compound's reactivity and selectivity in subsequent reactions.

In terms of physical properties, 1-bromo-5-fluoro-2-iodo-4-nitrobenzene exhibits a high melting point due to the strong intermolecular forces arising from the electron-withdrawing nitro group. Its solubility in organic solvents is moderate, making it suitable for various solution-phase reactions. The compound's UV-vis spectrum shows strong absorption bands in the visible region, which is attributed to the conjugation within the aromatic ring and the electron-withdrawing effects of the substituents.

The application of 1-bromo-5-fluoro-2-iodo-4-nitrobenzene spans across multiple disciplines. In materials science, it serves as a precursor for synthesizing advanced materials such as semiconductors and optoelectronic devices. Recent research has highlighted its potential in creating novel π-conjugated systems with tailored electronic properties. In pharmacology, this compound is being investigated for its potential as a lead molecule in drug discovery programs targeting various diseases.

From an environmental perspective, understanding the fate and transport of 1-bromo-5-fluoro-2-iodo-4-nitrobenzene in different ecosystems is crucial. Studies have shown that its persistence in aquatic environments is influenced by factors such as pH levels and microbial activity. Efforts are ongoing to develop efficient remediation strategies for compounds like this to mitigate their potential environmental impact.

In conclusion, 1-bromo-5-fluoro-2-iodo-4-nitrobenzene stands out as a valuable compound with diverse applications and significant research potential. Its unique combination of functional groups makes it an ideal candidate for exploring new chemical reactions and developing innovative materials. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in various scientific domains.